Cas no 62517-87-7 (Phosphonic acid, [2-oxo-2-(3-phenylcyclopentyl)ethyl]-, dimethyl ester)

• Product Name: Phosphonic acid, [2-oxo-2-(3-phenylcyclopentyl)ethyl]-, dimethyl ester
• CAS No: 62517-87-7
• MF: C₁₅H₂₁O₄P
• MW: 296.298605680466
• CID: 441884
• PubChem ID: 20380507
• Update Time: 2025-04-19

Phosphonic acid, [2-oxo-2-(3-phenylcyclopentyl)ethyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [2-oxo-2-(3-phenylcyclopentyl)ethyl]-, dimethyl ester
• 2-dimethoxyphosphoryl-1-(3-phenylcyclopentyl)ethanone
• 62517-87-7
• SCHEMBL11544068
• Dimethyl [2-oxo-2-(3-phenylcyclopentyl)ethyl]phosphonate
• DTXSID80606463

• Inchi： 1S/C15H21O4P/c1-18-20(17,19-2)11-15(16)14-9-8-13(10-14)12-6-4-3-5-7-12/h3-7,13-14H,8-11H2,1-2H3
• InChI Key： NQLILTQFEPCKSI-UHFFFAOYSA-N
• SMILES： P(CC(C1CCC(C2C=CC=CC=2)C1)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 296.11783
• Monoisotopic Mass: 296.11774614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6